P9R

• Molecular Formula: C25H41N3O5S
• Molecular Weight: 495.7 g/mol
• InChI: InChI=1S/C25H41N3O5S/c1-15(2)10-20(23(30)27-21(24(31)34)13-17-8-9-26-22(17)29)28-25(32)33-14-19-12-18(19)11-16-6-4-3-5-7-16/h15-21H,3-14H2,1-2H3,(H,26,29)(H,27,30)(H,28,32)(H,31,34)/t17-,18-,19+,20-,21-/m0/s1
• InChIKey: JCDSMSCTGHFIDN-WHZJULEDSA-N

P9R Antiviral Peptide Profile

P9R is a rationally designed, synthetic defensin-like peptide of 30 amino acids (sequence: H-Asn-Gly-Ala-Ile-Cys-Trp-Gly-Pro-Cys-Pro-Thr-Ala-Phe-Arg-Gln-Ile-Gly-Asn-Cys-Gly-Arg-Phe-Arg-Val-Arg-Cys-Cys-Arg-Ile-Arg-OH) with a molecular weight of 3412.02 g/mol [1]. It was derived from mouse β-defensin-4 by substituting weakly basic amino acids in the parent peptide P9 with arginine residues, which enhances its net positive charge and antiviral potency [2]. P9R exhibits broad-spectrum antiviral activity against pH-dependent respiratory viruses that require endosomal acidification for cellular entry, including SARS-CoV-2, MERS-CoV, SARS-CoV, influenza A subtypes H1N1 and H7N9, and rhinovirus [3].

1

Broad-spectrum antiviral screening against pH-dependent respiratory viruses

2

Dual-targeting mechanism studies: virus binding + endosomal acidification inhibition

3

Resistance evolution research with reported low resistance propensity context

• [1] NovoPro Labs. P9R peptide product page. Accessed 2026. View Source
• [2] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source
• [3] MedChemExpress. P9R Antiviral Peptide product page. Accessed 2026. View Source

Why P9R Cannot Be Simply Replaced

Simple substitution of P9R with its parent peptide P9 or other defensin-like peptides is not scientifically valid due to significant differences in antiviral potency, breadth of viral targets, and resistance profiles. P9R contains five arginine substitutions (positions 18, 23, 25, 28, and 29) compared to P9, resulting in a higher net positive charge (+9.5 vs. +6.5 at pH 7.0) [1]. This charge enhancement directly translates to improved binding to viral particles and stronger inhibition of endosomal acidification, which are the dual mechanisms underlying P9R's antiviral activity [2]. Consequently, P9R demonstrates significantly lower IC50 values against multiple viruses compared to P9 [3]. Furthermore, P9R exhibits a markedly lower propensity to induce drug-resistant viral mutants than small-molecule neuraminidase inhibitors like zanamivir [4]. Using an unvalidated analog risks experimental failure, irreproducible results, and misleading conclusions in preclinical antiviral studies.

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P9RS or PA1 control peptides lack dual-targeting requirement; may not reproduce antiviral activity in mechanistic studies.

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Parent peptide P9 shows reported lower potency context; endpoint profile may shift in in vivo models.

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Single-mechanism antivirals (e.g., neuraminidase inhibitors) may exhibit different resistance-propensity context; not directly interchangeable for dual-targeting studies.

• [1] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source
• [2] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source
• [3] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source
• [4] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source

P9R vs. Key Antivirals: Efficacy, Mechanism & Resistance

Antiviral Potency vs. Parent Peptide P9

In a direct head-to-head plaque reduction assay, P9R inhibited SARS-CoV-2 replication with an IC50 of 0.9 μg/ml, which is significantly lower than the 2.4 μg/ml IC50 observed for its parent peptide P9 [1]. This represents a 2.7-fold increase in potency.

Potency vs. P9

Head-to-head

SARS-CoV-2 IC50: 0.9 μg/mL (P9R) vs. 2.4 μg/mL (P9); reported 2.7-fold difference (P < 0.01)

Supports potency comparison in coronavirus studies

Plaque reduction assay; data from 4–5 independent experiments

Evidence Dimension	Antiviral Potency (IC50)
Target Compound Data	0.9 μg/ml
Comparator Or Baseline	P9: 2.4 μg/ml
Quantified Difference	2.7-fold lower IC50 (P < 0.01)
Conditions	Plaque reduction assay in Vero E6 cells infected with SARS-CoV-2

Why This Matters

Procuring P9R over P9 ensures access to a more potent tool compound, enabling lower dosing in cellular assays and potentially reducing off-target effects.

• [1] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source

Therapeutic Index vs. Other Antiviral Peptides

P9R displays potent, broad-spectrum antiviral activity across six different respiratory viruses in plaque reduction assays, with IC50 values ranging from 0.6 to 5.7 μg/ml [1]. In contrast, the parent peptide P9 is either less potent or inactive against some of these viruses [2].

Therapeutic Index

Cross-study

P9R TI > 338 (CC50 > 87.92 μM); reported higher than mucroporin-M1 (33.7) and S-KKWK (17.3)

Reported therapeutic index context for cell-based assays

CC50 assessed in MDCK, VeroE6, A549 cell lines

Evidence Dimension	Antiviral Potency (IC50) against multiple viruses
Target Compound Data	SARS-CoV-2: 0.9 μg/ml; MERS-CoV: 2.2 μg/ml; SARS-CoV: 4.2 μg/ml; H1N1: 0.6 μg/ml; H7N9: 0.9 μg/ml; Rhinovirus: 5.7 μg/ml
Comparator Or Baseline	P9: Generally higher IC50 values or inactivity against some viruses (quantitative data not fully specified in source for all viruses)
Quantified Difference	Not calculated for all viruses due to data availability; however, P9R demonstrates significantly lower IC50 values against SARS-CoV-2 (0.9 vs 2.4 μg/ml, P < 0.01) and H1N1 (0.6 vs 1.2 μg/ml, P < 0.05)
Conditions	Plaque reduction assays in Vero E6 (coronaviruses), MDCK (influenza), or A549 (rhinovirus) cells

Why This Matters

For researchers investigating pan-respiratory virus inhibitors, P9R offers a unique tool to study a single molecular entity active against a clinically relevant panel of viruses, a feature not shared by many class members.

• [1] GlpBio. P9R (trifluoroacetate salt) product page. Accessed 2026. View Source
• [2] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source

Resistance Propensity vs. Zanamivir

In a lethal mouse challenge model of influenza A(H1N1)pdm09 infection, treatment with P9R (50 μg/dose) provided a level of therapeutic protection similar to that of the clinically approved neuraminidase inhibitor zanamivir (50 μg/dose) [1]. This indicates that P9R achieves comparable in vivo efficacy to a standard-of-care antiviral.

Resistance Propensity

Head-to-head

P9R: no detectable resistance after 40 passages; zanamivir: >28.6-fold IC50 shift before passage 16

Supports low-resistance-propensity research context

Serial passage in MDCK cells with A(H1N1)pdm09

Evidence Dimension	In vivo protection from lethal infection
Target Compound Data	P9R (50 μg/dose) protected mice from lethal H1N1 challenge (70% survival)
Comparator Or Baseline	Zanamivir (50 μg/dose) provided similar protection (exact survival rate not specified, described as 'similar therapeutic efficacy')
Quantified Difference	Qualitatively similar therapeutic efficacy at equal dose (50 μg/dose)
Conditions	BALB/c mice infected intranasally with A(H1N1)pdm09 virus, treated with peptide or drug via intranasal administration

Why This Matters

This direct comparison validates P9R's translational potential and provides a benchmark for researchers evaluating novel antivirals against a clinically validated comparator.

• [1] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source

In Vivo Efficacy vs. Zanamivir and P9

In a serial viral passage assay designed to assess the emergence of drug resistance, influenza A(H1N1)pdm09 virus passaged in the presence of zanamivir developed significant resistance after only 10 passages [1]. In contrast, P9R showed a very low propensity to induce resistance even after 40 passages of the virus in the presence of the peptide [2].

In Vivo Survival

Head-to-head

P9R 50 μg: 70% survival; zanamivir 50 μg: 80% (not significant); P9 25 μg: reported ~2-fold survival difference

Reported in vivo model-response context

Lethal H1N1 mouse model; intranasal dosing; 14-day monitoring

Evidence Dimension	Propensity to induce drug-resistant viral mutants
Target Compound Data	No significant resistance observed after 40 passages in the presence of P9R
Comparator Or Baseline	Zanamivir: Significant resistance emerged after 10 passages
Quantified Difference	Resistance emerged at 10 passages for zanamivir vs. no resistance at 40 passages for P9R
Conditions	Serial passage of A(H1N1)pdm09 virus in MDCK cells in the presence of increasing concentrations of peptide or drug

Why This Matters

The high barrier to resistance makes P9R a valuable tool for long-term antiviral studies and a promising candidate scaffold for developing next-generation antivirals with improved resistance profiles.

• [1] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source
• [2] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source

P9R Research & Development Applications

Broad-Spectrum Antiviral Screening & Lead Optimization

P9R serves as a potent, validated positive control for in vitro antiviral screening assays against SARS-CoV-2 (IC50 = 0.9 μg/ml), MERS-CoV (IC50 = 2.2 μg/ml), and SARS-CoV (IC50 = 4.2 μg/ml) [1]. Its dual mechanism of action—direct virus binding and inhibition of endosomal acidification [2]—makes it an ideal probe for dissecting the viral entry process of pH-dependent coronaviruses. Researchers can utilize P9R to benchmark novel inhibitors and to investigate host-virus interactions critical for viral internalization.

Dual-Targeting Antiviral Mechanism Studies

P9R is a critical reagent for in vivo influenza research, demonstrating comparable efficacy to zanamivir (50 μg/dose) in protecting mice from lethal A(H1N1)pdm09 challenge [1]. Its broad activity against both H1N1 (IC50 = 0.6 μg/ml) and H7N9 (IC50 = 0.9 μg/ml) influenza subtypes [2] positions it as a versatile tool for evaluating therapeutic interventions in preclinical models of seasonal and pandemic influenza. Its low resistance profile [3] is particularly valuable for long-term efficacy studies.

In Vivo Efficacy & PK/PD Modeling

P9R is uniquely suited for studies focused on viral evolution and the emergence of drug resistance. As demonstrated by serial passage assays, P9R maintains efficacy against influenza A(H1N1)pdm09 for up to 40 passages, whereas resistance to the neuraminidase inhibitor zanamivir emerges after just 10 passages [1]. This property allows researchers to use P9R as a 'high-barrier' comparator when assessing the resistance potential of novel antiviral candidates or when studying the genetic and phenotypic changes associated with antiviral pressure over extended periods.

Application

Selection Property

Validation Focus

Broad-spectrum antiviral screening

Reported IC50 range across six respiratory viruses

Plaque reduction assay validation

Dual-targeting mechanism studies

Matched control peptides (P9RS, PA1) availability

Virus-binding and acidification-inhibition endpoint review

In vivo antiviral model studies

Reported survival-protection and dose-response context

Model-response and PK/PD interpretation

Resistance & genetic barrier research

Documented low resistance propensity after 40 passages

Comparator context vs. single-target agents

• [1] GlpBio. P9R (trifluoroacetate salt) product page. Accessed 2026. View Source
• [2] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source
• [3] Zhao, H., To, K.K.W., Sze, K.-H., et al. A broad-spectrum virus- and host-targeting peptide against respiratory viruses including influenza virus and SARS-CoV-2. Nat Commun 11, 4252 (2020). View Source